Cas no 2137732-53-5 (1H-1,2,3-Triazole-4-methanesulfonamide, 1-ethyl-N,α-dimethyl-)

• Product Name: 1H-1,2,3-Triazole-4-methanesulfonamide, 1-ethyl-N,α-dimethyl-
• CAS No: 2137732-53-5
• MF: C₇H₁₄N₄O₂S
• MW: 218.276659488678
• CID: 5287328
• PubChem ID: 165446174
• Update Time: 2025-10-30

1H-1,2,3-Triazole-4-methanesulfonamide, 1-ethyl-N,α-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanesulfonamide, 1-ethyl-N,α-dimethyl-
• 2137732-53-5
• 1-(1-ethyl-1H-1,2,3-triazol-4-yl)-N-methylethane-1-sulfonamide
• EN300-680894

• Inchi： 1S/C7H14N4O2S/c1-4-11-5-7(9-10-11)6(2)14(12,13)8-3/h5-6,8H,4H2,1-3H3
• InChI Key： XCCMAERARXNDGO-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C(C)S(NC)(=O)=O)N=N1

Computed Properties

• Exact Mass: 218.08374688g/mol
• Monoisotopic Mass: 218.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 377.6±52.0 °C(Predicted)
• pka: 10.77±0.40(Predicted)

Additional information on 1H-1,2,3-Triazole-4-methanesulfonamide, 1-ethyl-N,α-dimethyl-

Recent Advances in the Study of 1H-1,2,3-Triazole-4-methanesulfonamide, 1-ethyl-N,α-dimethyl- (CAS: 2137732-53-5)

The compound 1H-1,2,3-Triazole-4-methanesulfonamide, 1-ethyl-N,α-dimethyl- (CAS: 2137732-53-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1H-1,2,3-Triazole-4-methanesulfonamide derivatives as promising scaffolds for the development of novel bioactive molecules. The presence of the triazole ring, combined with the methanesulfonamide moiety, confers unique physicochemical properties that enhance binding affinity and metabolic stability. Researchers have explored various synthetic routes to optimize the yield and purity of this compound, with particular emphasis on click chemistry approaches that leverage copper-catalyzed azide-alkyne cycloaddition (CuAAC).

In terms of biological activity, preliminary in vitro studies have demonstrated that 1H-1,2,3-Triazole-4-methanesulfonamide, 1-ethyl-N,α-dimethyl- exhibits inhibitory effects against a range of enzymatic targets, including carbonic anhydrases and protein kinases. These findings suggest potential applications in the treatment of conditions such as cancer, neurodegenerative diseases, and infectious diseases. Notably, the compound's ability to modulate enzyme activity with high selectivity has been attributed to its unique sulfonamide-triazole hybrid structure.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are currently underway. Recent animal studies have shown favorable bioavailability and tissue distribution profiles, although challenges related to metabolic clearance and toxicity remain to be addressed. Advanced computational modeling techniques, such as molecular docking and quantitative structure-activity relationship (QSAR) analysis, are being employed to refine the compound's design and improve its therapeutic index.

In conclusion, 1H-1,2,3-Triazole-4-methanesulfonamide, 1-ethyl-N,α-dimethyl- represents a promising candidate for further drug development efforts. Its versatile chemical structure and broad-spectrum biological activity make it a valuable tool for exploring new therapeutic avenues. Future research should focus on optimizing its synthetic pathways, elucidating its mechanism of action, and conducting rigorous preclinical evaluations to assess its safety and efficacy.